Cas no 58700-99-5 (Butanoic acid, 2-(methoxymethylene)-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 2-(methoxymethylene)-3-oxo-, methyl ester
• CAS No: 58700-99-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 341188
• PubChem ID: 54260517
• Update Time: 2025-04-19

Butanoic acid, 2-(methoxymethylene)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(methoxymethylene)-3-oxo-, methyl ester
• methyl 2-(methoxymethylidene)-3-oxobutanoate
• methyl alpha-methoxymethyleneacetoacetate
• Methyl 2-(Methoxymethylene)-3-oxobutanoate
• methyl 2-methoxymethylene-3-oxobutanoate
• 58700-99-5
• RDEHDFHNQPTQFC-UHFFFAOYSA-N
• SY330734

• Inchi： 1S/C7H10O4/c1-5(8)6(4-10-2)7(9)11-3/h4H,1-3H3
• InChI Key： RDEHDFHNQPTQFC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=COC)C(C)=O)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6